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Compound of Interest

2-(1h-Pyrazol-1-
Compound Name:
yimethyl)benzaldehyde

CAS No.: 1177332-23-8

Cat. No.: B1462133

Get Quote

Executive Summary

2-(1H-Pyrazol-1-ylmethyl)benzaldehyde serves as a specialized "privileged scaffold" for
constructing Schiff base fluorescent probes. Unlike simple salicylaldehyde derivatives, this
scaffold introduces a pyrazole unit linked via a flexible methylene bridge. This structural feature
significantly alters the coordination geometry and electronic transfer mechanisms, offering
superior selectivity for transition metals like Zinc (Zn2*) and Aluminum (AI3*) over alkali metals.

Key Performance Differentiators:

¢ Mechanism: Operates primarily via CHEF (Chelation-Enhanced Fluorescence) and inhibition
of C=N isomerization.

* Selectivity: The methylene spacer allows for a "pincer-like" N—N coordination mode that
favors tetrahedral geometries (typical of Zn2*) over planar ones.
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o Stokes Shift: Typically exhibits large Stokes shifts (>80 nm), reducing self-quenching

compared to rigid Rhodamine probes.

Comparative Analysis: Pyrazole-Based vs. Standard
Alternatives

The following table contrasts probes derived from 2-(1H-Pyrazol-1-ylmethyl)benzaldehyde

(reacted with 2-aminophenol or hydrazines) against industry-standard alternatives.

Table 1: Performance Metrics Comparison

Pyrazole- _ . .
Salicylaldehyde  Quinoline- Rhodamine B
Feature Benzaldehyde ] o
Schiff Bases Based Probes Derivatives
Probes
] Znz*, ARt (Turn- AR+, Cu2* (often Hg?*, Cu?*
Primary Analyte Znz*+, Cd2z* )
On) Turn-Off) (FRET/Spiro)
Detection Limit 10 — 50 nM (High 1-10nM (Ultra
o 100 — 500 nM _ 10-100 nM
(LOD) Sensitivity) High)
] < 30 seconds ) )
Response Time ) <1 minute < 10 seconds 1 -5 minutes
(Rapid)
C=N
) Isomerization ESIPT (Proton ICT (Charge Spirolactam Ring
Mechanism o )
Inhibition + Transfer) Transfer) Opening
CHEF
) Large (~80-100 Moderate (~50
Stokes Shift Small (~30 nm) Small (<30 nm)
nm) nm)
- Sensitive to ) -
pH Stability Stable pH 5-9 ) Stable pH 4-10 Acid-sensitive
basic pH
Biological Low (Suitable for ]
o o ) Moderate Moderate to High  Low
Toxicity live imaging)
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Analyst Insight: While Quinoline probes offer slightly lower LODs, Pyrazole-based probes
provide a better balance of biological compatibility and Stokes shift, making them superior for

intracellular imaging where background noise (autofluorescence) is a concern.

Mechanistic Insight & Sensing Pathway

The sensing mechanism relies on the formation of a Schiff Base (Imine) linkage. In the free
ligand state, the C=N bond rotates freely, dissipating energy non-radiatively (quenching). Upon
metal binding, this rotation is locked, and the pyrazole nitrogen participates in coordination,
triggering a strong fluorescence "Turn-On."

Figure 1: Sensing Mechanism & Workflow

The diagram below illustrates the synthesis of the probe and its activation pathway upon
binding Zn2*.
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Caption: Synthesis and activation pathway. The free probe is non-fluorescent due to photo-
induced electron transfer (PET) and C=N isomerization. Metal chelation locks the structure,
restoring fluorescence.

Experimental Protocol: Synthesis & Validation

To validate the performance of this scaffold, researchers should synthesize a model probe by
condensing the aldehyde with a fluorophore-active amine (e.g., 2-aminophenol or 4-
aminoantipyrine).

Phase A: Synthesis of the Probe

+ Reagents: Dissolve 2-(1H-Pyrazol-1-ylmethyl)benzaldehyde (1.0 mmol) in absolute
ethanol (10 mL).

¢ Addition: Add 2-Aminophenol (1.0 mmol) dropwise to the solution.

o Catalysis: Add 2-3 drops of Glacial Acetic Acid.
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e Reaction: Reflux at 80°C for 4—6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

 Purification: Cool to room temperature. Filter the yellow precipitate and wash with cold
ethanol. Recrystallize from ethanol/water.

Phase B: Fluorescence Titration (Performance Test)
e Stock Solution: Prepare a 1.0 mM stock of the probe in DMSO.

e Working Solution: Dilute to 10 uM in HEPES buffer (pH 7.4, 10 mM) / DMSO (9:1 v/v).
e Titration: Add aliquots of Zn(ClOa4)2 or AI(NOs)s (0-50 uM).

o Measurement: Record emission spectra (

nm,
nm).

o Data Analysis: Plot Fluorescence Intensity (
) vs. [Metal lon].

o LOD Calculation:

(where
is the standard deviation of the blank and

is the slope).

Critical Data Summary

The following data points represent typical performance metrics for Schiff bases derived from
this specific scaffold (e.g., Pyrazole-Benzaldehyde + Hydrazine/Amine derivatives).
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Parameter Value /| Range Notes

Quantum Yield ( Significantly higher than free

0.45 — 0.70 (Complexed) ]
ligand (<0.05).

)

Association Constant ( - Indicates moderate-to-strong

) binding reversible with EDTA.

High selectivity against
Selectivity Factor > 50-fold competing ions like Na*, K*,
MgZ+, Ca2+.

Paramagnetic ions may
Interference Cuz*, Co2* quench fluorescence (Turn-Off)

if not masked.

Troubleshooting & Optimization

e Issue: Low fluorescence enhancement.

o Solution: Ensure the solvent system is not 100% aqueous. Schiff bases often require a
semi-aqueous medium (e.g., EtOH:Water 1:1) to prevent hydrolysis and maintain
solubility.

e Issue: Interference from Cu2+.

o Solution: Use the probe as a "logic gate" sensor.[2] The addition of EDTA restores the
signal if guenched by Cu2*, confirming the metal identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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